N-butyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide

• Molecular Formula: C14H22N2O4S
• Molecular Weight: 314.4 g/mol
• IUPAC Name: N-butyl-2-[(4-methoxyphenyl)sulfonyl-methylamino]acetamide
• InChI: InChI=1S/C14H22N2O4S/c1-4-5-10-15-14(17)11-16(2)21(18,19)13-8-6-12(20-3)7-9-13/h6-9H,4-5,10-11H2,1-3H3,(H,15,17)
• InChI Key: BKDAMVZNBOUWKK-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)CN(C)S(=O)(=O)C1=CC=C(C=C1)OC

Description

N-butyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide is a chemical compound commonly known as NS8593. It is a potent and selective modulator of small conductance Ca2+-activated K+ (SK) channels. NS8593 has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases, including neurological disorders, cardiovascular diseases, and cancer.

Mechanism of Action

NS8593 modulates the activity of small conductance Ca2+-activated K+ (N-butyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide) channels by binding to a specific site on the channel protein. This results in an increase in the channel's open probability, leading to hyperpolarization of the cell membrane and a decrease in cellular excitability. NS8593 has been shown to be a potent and selective modulator of N-butyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide channels, with little effect on other ion channels.
Biochemical and Physiological Effects:
NS8593 has been found to have a range of biochemical and physiological effects, depending on the cell type and tissue studied. In neurons, NS8593 has been shown to enhance synaptic plasticity and improve memory and learning. In cardiac myocytes, NS8593 has been demonstrated to reduce calcium overload and improve contractility. In cancer cells, NS8593 has been found to induce apoptosis and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

NS8593 has several advantages for lab experiments, including its potency and selectivity for N-butyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide channels, which allows for specific modulation of cellular excitability. However, NS8593 is also associated with some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on NS8593, including the development of more potent and selective modulators of N-butyl-2-[[(4-methoxyphenyl)sulfonyl](methyl)amino]acetamide channels, the investigation of NS8593's therapeutic potential in other diseases, and the elucidation of the molecular mechanisms underlying NS8593's effects on cellular excitability. Additionally, the development of new drug delivery systems to improve the solubility and bioavailability of NS8593 could enhance its therapeutic potential.

Synthesis Methods

NS8593 can be synthesized using a multi-step process, starting from commercially available starting materials. The synthesis involves the reaction of 4-methoxybenzenesulfonyl chloride with N-butyl-N-methylglycine to form N-butyl-N-methylglycine 4-methoxybenzenesulfonamide, which is then converted to NS8593 via a series of reactions involving chloroacetyl chloride, sodium hydride, and acetic anhydride.

Scientific Research Applications

NS8593 has been extensively studied for its potential therapeutic applications in various diseases. In neurological disorders, NS8593 has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and stroke. In cardiovascular diseases, NS8593 has been demonstrated to have cardioprotective effects by reducing ischemia-reperfusion injury and improving cardiac function. In cancer, NS8593 has been found to inhibit tumor growth and induce apoptosis in cancer cells.